Cas no 1016523-95-7 (4-(ethanesulfonamidomethyl)benzoic acid)

• Product Name: 4-(ethanesulfonamidomethyl)benzoic acid
• CAS No: 1016523-95-7
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD09806146
• CID: 4566832
• Update Time: 2025-05-20

4-(ethanesulfonamidomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Ethanesulfonamidomethyl)benzoic Acid
• 4-(ethanesulfonamidomethyl)benzoic acid

• MDL： MFCD09806146
• Inchi： 1S/C10H13NO4S/c1-2-16(14,15)11-7-8-3-5-9(6-4-8)10(12)13/h3-6,11H,2,7H2,1H3,(H,12,13)
• InChI Key： SEMGZAOEJSQMLJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CNS(CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 243.056529g/mol
• Monoisotopic Mass: 243.056529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.28g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(ethanesulfonamidomethyl)benzoic acid

4-(Ethanesulfonamidomethyl)benzoic Acid: A Comprehensive Overview

4-(Ethanesulfonamidomethyl)benzoic acid, also known by its CAS number 1016523-95-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is a derivative of benzoic acid, with a unique substituent at the para position of the benzene ring. The ethanesulfonamide group attached to the methyl group introduces distinct chemical properties, making it a versatile molecule with potential applications in drug design and advanced materials.

The structure of 4-(ethanesulfonamidomethyl)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at position 4 and an ethanesulfonamide-substituted methyl group at position 1. This configuration imparts both acidic and amide functionalities, which are crucial for its reactivity and biological activity. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of inhibitors for various enzymes and receptors.

One of the most promising applications of 4-(ethanesulfonamidomethyl)benzoic acid lies in its role as an intermediate in the synthesis of peptide-based drugs. The ethanesulfonamide group serves as an effective leaving group, facilitating the formation of peptide bonds under mild conditions. This property has been exploited in the development of novel antibiotics and anticancer agents, where precise control over molecular architecture is essential.

In addition to its role in drug design, 4-(ethanesulfonamidomethyl)benzoic acid has shown potential in the field of material science. Researchers have explored its use as a precursor for synthesizing functional polymers and nanoparticles. The compound's ability to form stable amide bonds makes it an ideal candidate for constructing self-assembling materials with tailored properties, such as biocompatibility and stimuli responsiveness.

The synthesis of 4-(ethanesulfonamidomethyl)benzoic acid typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes, reducing the overall cost and improving scalability.

From a biological standpoint, 4-(ethanesulfonamidomethyl)benzoic acid exhibits moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. Preclinical studies have demonstrated that the compound can induce apoptosis in tumor cells by targeting specific signaling pathways. Furthermore, its ability to modulate enzyme activity makes it a valuable tool in studying cellular mechanisms.

In terms of toxicity, 4-(ethanesulfonamidomethyl)benzoic acid has been shown to be relatively non-toxic at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are required to fully understand its long-term safety profile and potential for clinical translation.

The discovery and development of CAS 1016523-95-7 represent a significant milestone in modern organic chemistry. Its unique combination of chemical reactivity and biological activity positions it as a key molecule for advancing drug discovery and materials innovation. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.